Cas no 2229290-62-2 (tert-butyl 3-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate
• CAS No: 2229290-62-2
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6502988
• PubChem ID: 165710839
• Update Time: 2025-05-21

tert-butyl 3-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate
• EN300-1895699
• 2229290-62-2
• tert-butyl 3-[5-(2-methylcyclopropyl)furan-2-yl]piperazine-1-carboxylate

• Inchi： 1S/C17H26N2O3/c1-11-9-12(11)14-5-6-15(21-14)13-10-19(8-7-18-13)16(20)22-17(2,3)4/h5-6,11-13,18H,7-10H2,1-4H3
• InChI Key： FDPOIOUKUHVFGG-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Additional information on tert-butyl 3-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate (CAS No. 2229290-62-2)

The compound tert-butyl 3-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate (CAS No. 2229290-62-2) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. With its unique combination of a furan ring, piperazine core, and tert-butyl carboxylate moiety, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting neurological and inflammatory pathways.

One of the key features of tert-butyl 3-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate is its 2-methylcyclopropyl substituent, which introduces steric and electronic effects that can influence the molecule's binding affinity and metabolic stability. This makes it a valuable scaffold for designing novel therapeutics. Recent studies have explored its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in various physiological processes. The compound's furan-2-ylpiperazine backbone also aligns with current trends in fragment-based drug design, where small, rigid fragments are used to build potent inhibitors.

In the context of AI-driven drug discovery, CAS No. 2229290-62-2 has been flagged as a promising candidate for virtual screening and machine learning models. Its structural complexity and functional group diversity make it an ideal subject for predictive analytics, a rapidly growing area in pharmaceutical R&D. Users searching for "piperazine derivatives in drug design" or "furan-based bioactive compounds" will find this compound highly relevant, as it exemplifies the intersection of traditional synthetic chemistry and modern computational approaches.

From a synthetic perspective, the tert-butyl carboxylate group in tert-butyl 3-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate offers excellent protection for the piperazine nitrogen, enabling selective functionalization. This property is critical for multi-step syntheses, where chemists often encounter challenges with regioselectivity. The compound's stability under various reaction conditions further enhances its utility as a building block. Discussions on platforms like ResearchGate and PubMed frequently highlight such advantages, reflecting the compound's growing popularity in academic and industrial labs.

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 2229290-62-2. Researchers are investigating solvent-free or catalytic methods to incorporate its structural motifs into larger molecules, aligning with global efforts to reduce waste in chemical manufacturing. Searches for "sustainable synthesis of heterocycles" often lead to discussions about derivatives of this compound, underscoring its relevance in contemporary organic chemistry.

In summary, tert-butyl 3-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate represents a fascinating case study in the evolution of drug discovery tools. Its structural features address multiple medicinal chemistry challenges while resonating with cutting-edge trends like AI-assisted molecular design and green synthesis. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both theoretical and applied research.